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Compound of Interest

Compound Name: 5-Bromonicotinic acid

Cat. No.: B110799

Essential Safety and Handling Guide for 5-
Bromonicotinic Acid

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Bromonicotinic acid.
Adherence to these protocols is essential for ensuring personal safety and maintaining a
secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Bromonicotinic acid is classified as a hazardous substance that requires specific
precautions.[1][2][3] It is known to cause skin irritation, serious eye irritation, and may cause
respiratory irritation.[1][2][3][4][5] Therefore, the use of appropriate Personal Protective
Equipment (PPE) is mandatory.

A summary of required PPE is provided in the table below.
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Protection Type

Specific Equipment

Purpose & Guidelines

Eye/Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection.[1] A face shield
may be required for splash
risks.[2]

Must be tested and approved
under standards such as
OSHA 29 CFR 1910.133 or EU
EN166.[1][6]

Hand Protection

Appropriate protective gloves
(e.g., Nitrile or Butyl rubber).[1]

[6]7]

Select gloves based on an
evaluation of skin hazards,
duration of use, and chemical

resistance.[1]

Body Protection

Laboratory coat or appropriate
protective clothing.[1][4][6]

Prevents skin exposure.[6]
Contaminated clothing should
not be allowed out of the
workplace and must be
washed before reuse.[1][4][8]

Respiratory Protection

Use only in a well-ventilated

area or outdoors.[1][4]

If ventilation is inadequate,
dust is generated, or exposure
limits are exceeded, use a
NIOSH/MSHA or European
Standard EN 149 approved

respirator.[6]

Chemical and Physical Properties

Understanding the properties of 5-Bromonicotinic acid is fundamental to its safe handling.
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Property Value

Molecular Formula C6H4BrNO2[1][2]

Molecular Weight 202.01 g/mol [1]

Appearance White to slightly brown powder or crystal.[6]

Melting Point 178-180°CJ[1] or 184-187°C

Stability Stable under recommended storage conditions.
[11[6]

Incompatibilities Strong oxidizing agents.[1][2][6]

B Carbon oxides, Nitrogen oxides (NOx),
Hazardous Decomposition _
Hydrogen bromide gas.[1][5][6]

Operational Plan: Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, such as a chemical fume hood, to keep airborne
concentrations low.[1][6]

» Facilities must be equipped with an eyewash station and a safety shower in the immediate
vicinity of potential exposure.[2][5][6]

Safe Handling Protocol:

o Preparation: Read the Safety Data Sheet (SDS) thoroughly before starting work. Ensure all
necessary PPE is available and in good condition.

o Handling: Avoid all personal contact, including inhalation of dust.[4] Minimize dust generation
and accumulation.[1][6] Do not eat, drink, or smoke in the handling area.[2][4]

o After Handling: Wash hands and any exposed skin thoroughly after handling.[1][4][6]
Remove contaminated clothing and wash it before reuse.[6][8]

Storage:
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Store in a cool, dry, well-ventilated area away from incompatible substances like strong
oxidants.[5][6]

Keep the container tightly closed when not in use.[1][4][6]

The product should be stored locked up.[1][4][8]

Emergency and Disposal Plan

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][8][9]

Skin Contact: Immediately remove all contaminated clothing.[4] Flush skin with plenty of
soap and water for at least 15 minutes. Get medical attention if irritation occurs or persists.[4]

[6]18]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1][4] If not breathing, give artificial respiration.[9] Seek medical attention if you feel
unwell.[1][8]

Ingestion: Do NOT induce vomiting.[6][9] If the person is conscious, rinse their mouth with
water and have them drink 2-4 cupfuls of water or milk.[6] Call a POISON CENTER or doctor
if you feel unwell.[4]

Spill Response:

Evacuate personnel from the area.

Wear full protective equipment as outlined in Section 1.

Avoid generating dust.[6]

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[1]

[6]

Prevent spillage from entering drains or water courses.[4]
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Disposal Plan:

o Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[1]

» Material should be disposed of at an approved waste disposal plant.[1][8] Whenever
possible, recycling is preferred to disposal or incineration.[2]

Safe Handling Workflow

The following diagram illustrates the procedural workflow for safely handling 5-Bromonicotinic

acid.
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Caption: Workflow for Safe Handling of 5-Bromonicotinic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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